2-Propoxycinnamic acid
Description
2-Propoxycinnamic acid is a cinnamic acid derivative characterized by a propoxy (-OCH₂CH₂CH₃) substituent at the ortho (2-) position of the phenyl ring. Cinnamic acid derivatives are widely studied for their biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties .
Properties
CAS No. |
91496-58-1 |
|---|---|
Molecular Formula |
C12H14O3 |
Molecular Weight |
206.24 g/mol |
IUPAC Name |
3-(2-propoxyphenyl)prop-2-enoic acid |
InChI |
InChI=1S/C12H14O3/c1-2-9-15-11-6-4-3-5-10(11)7-8-12(13)14/h3-8H,2,9H2,1H3,(H,13,14) |
InChI Key |
AVGAJRVCSFECRC-UHFFFAOYSA-N |
Canonical SMILES |
CCCOC1=CC=CC=C1C=CC(=O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table summarizes key structural and functional differences between 2-propoxycinnamic acid and related cinnamic acid derivatives:
Structural and Functional Insights:
- Substituent Position : The ortho-substitution in 2-propoxycinnamic acid may sterically hinder interactions with biological targets compared to para-substituted analogs like p-methoxycinnamic acid, which exhibit stronger antioxidant activity due to electron-donating methoxy groups .
- For instance, 2-acetoxycinnamic acid’s ester group may render it susceptible to hydrolysis in vivo .
- Safety Profile : While 2-propoxycinnamic acid’s hazards are undocumented, structurally similar compounds like 2-acetoxycinnamic acid are classified as harmful if swallowed, emphasizing the need for cautious handling .
Pharmacological Potential:
- Antioxidant Activity: Para-substituted cinnamic acids (e.g., p-methoxycinnamic acid) demonstrate superior radical-scavenging capacity due to resonance stabilization of phenoxyl radicals . Ortho-substituted derivatives like 2-propoxycinnamic acid may exhibit reduced activity unless the propoxy group participates in synergistic effects.
- Antimicrobial Effects : 2-Methoxycinnamic acid shows moderate antimicrobial activity against Gram-positive bacteria, suggesting that alkoxy substitutions at the ortho position could enhance membrane disruption .
Q & A
Q. What statistical approaches are appropriate for resolving contradictions in reported bioactivity data of 2-Propoxycinnamic acid across in vitro and in vivo studies?
- Methodological Answer : Apply hierarchical linear modeling (HLM) to account for nested data structures (e.g., multiple assays within a single study). Conduct meta-analysis using random-effects models to quantify heterogeneity between studies. Validate findings with sensitivity analyses, excluding outliers or low-quality datasets (e.g., studies lacking negative controls). Adjust for covariates like cell line variability or solvent effects (e.g., DMSO concentration) .
Q. How can researchers design experiments to elucidate the mechanism of action of 2-Propoxycinnamic acid in biological systems?
- Methodological Answer : Use RNA sequencing (RNA-seq) and proteomics to identify differentially expressed genes/proteins post-treatment. Pair this with siRNA knockdown or CRISPR-Cas9 gene editing to validate target pathways. For in vivo studies, employ pharmacokinetic/pharmacodynamic (PK/PD) modeling to correlate plasma concentrations with biomarker changes. Include dose-ranging studies to establish a Hill coefficient for potency .
Q. What strategies mitigate interference from 2-Propoxycinnamic acid’s metabolites during quantitative bioanalytical assays?
- Methodological Answer : Develop a selective liquid chromatography-tandem mass spectrometry (LC-MS/MS) method with multiple reaction monitoring (MRM). Use stable isotope-labeled internal standards (SIL-IS) to correct for matrix effects. Validate metabolite interference by spiking blank matrices with synthetic metabolites (e.g., hydroxylated derivatives) and assess recovery rates. Employ chromatographic gradient optimization to resolve co-eluting peaks .
Methodological Frameworks
- For Experimental Design : Apply the FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) to prioritize hypotheses. Use PICO (Population, Intervention, Comparison, Outcome) for preclinical study frameworks .
- For Data Contradictions : Implement the STROBE (Strengthening the Reporting of Observational Studies) checklist to standardize reporting of experimental variables and reduce ambiguity .
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